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Compound of Interest

Compound Name: Infigratinib-Boc

Cat. No.: B12379932 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Infigratinib-Boc is a derivative of Infigratinib, an ATP-competitive, pan-fibroblast growth factor

receptor (FGFR) inhibitor.[1][2][3] The addition of the t-Butyloxycarbonyl (Boc) protecting group

facilitates specific chemical syntheses and biological investigations. Proper handling and

storage of this compound are critical to maintain its integrity, ensure experimental accuracy,

and protect laboratory personnel. These application notes provide detailed guidelines and

protocols for the safe and effective use of Infigratinib-Boc in a research setting.

Physicochemical and Safety Information
Infigratinib-Boc is a white solid.[4] As with any pharmaceutical-related compound of unknown

potency, it should be handled with care. Standard laboratory safety protocols should be strictly

followed.

Safety and Handling
Researchers should handle Infigratinib-Boc in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of the powder.[4][5] Personal protective equipment

(PPE) is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Item Specification Rationale

Gloves
Nitrile or other chemically

resistant gloves
Prevents skin contact.

Eye Protection Safety glasses or goggles
Protects eyes from dust

particles.[5]

Lab Coat Standard laboratory coat
Protects skin and clothing from

contamination.

Respiratory
Use only in a chemical fume

hood.[5]
Minimizes risk of inhalation.

Incompatible materials include strong oxidizing agents, strong acids, and alkalis.[4][5] The

compound should be stored away from these substances to prevent degradation or hazardous

reactions.

Storage and Stability
The stability of Infigratinib-Boc is dependent on its form (solid powder vs. dissolved solution)

and the storage temperature. Adherence to these conditions is essential to prevent

degradation.

Storage Conditions
Table 2: Recommended Storage Conditions for Infigratinib-Boc
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C

Refer to

manufacturer's expiry

date

Store in a tightly

sealed container.[4]

In Solvent -80°C Up to 6 months[1]

Recommended for

long-term storage of

stock solutions.

In Solvent -20°C Up to 1 month[1]

Suitable for short-term

storage of working

aliquots.

Note: The parent compound, Infigratinib, as a formulated drug product is stored at room

temperature (20°C to 25°C).[6] However, for the research-grade Infigratinib-Boc chemical,

colder freezer storage is required to ensure stability.[4]

Stability
Stock solutions of Infigratinib-Boc are stable for up to 6 months when stored at -80°C.[1] To

prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the

stock solution into single-use volumes after preparation.

Experimental Protocols
Protocol: Preparation of Stock Solutions
This protocol details the preparation of a 10 mM stock solution in DMSO.

Materials:

Infigratinib-Boc powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes
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Calibrated analytical balance

Sonicator or vortex mixer

Procedure:

Pre-Equilibration: Allow the vial of Infigratinib-Boc powder to equilibrate to room

temperature for 15-20 minutes before opening to prevent condensation of moisture.

Weighing: In a chemical fume hood, carefully weigh the desired amount of powder. For

example, to prepare 1 mL of a 10 mM stock, weigh 6.33 mg of Infigratinib-Boc (Molecular

Weight: 632.54 g/mol ).

Solubilization: Add the appropriate volume of DMSO to the powder. For a 10 mM stock, add

1 mL of DMSO to 6.33 mg of the compound.

Dissolution: Cap the tube tightly and vortex thoroughly. If necessary, use an ultrasonic bath

to ensure complete dissolution. The compound is soluble in DMSO at 100 mg/mL.

Aliquoting and Storage: Once fully dissolved, dispense the solution into single-use aliquots in

sterile polypropylene tubes. Store the aliquots at -80°C for long-term storage (up to 6

months) or -20°C for short-term use (up to 1 month).[1]

Table 3: Solubility of Infigratinib-Boc

Solvent Concentration Notes

DMSO 100 mg/mL (158.09 mM)
May require sonication for

complete dissolution.

Note: The use of newly opened DMSO is recommended as hygroscopic (water-absorbed)

DMSO can significantly impact solubility.

Protocol: Use in Cell-Based Assays
This protocol provides a general guideline for diluting the DMSO stock solution for use in cell

culture experiments.
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Procedure:

Thaw Stock Solution: Remove one aliquot of the Infigratinib-Boc DMSO stock solution from

the freezer and thaw it at room temperature.

Intermediate Dilution (Optional): Depending on the final desired concentration, it may be

necessary to perform an intermediate dilution in sterile cell culture medium or a buffered

solution (e.g., PBS).

Final Dilution: Directly add the required volume of the stock or intermediate solution to the

cell culture medium to achieve the final working concentration.

Example: To achieve a 10 µM final concentration in 1 mL of medium, add 1 µL of the 10

mM DMSO stock solution.

Mix and Treat: Gently mix the medium to ensure uniform distribution of the compound before

adding it to the cells.

Control Group: Ensure that the vehicle control wells (cells treated with DMSO only) receive

the same final concentration of DMSO as the experimental wells. Typically, the final DMSO

concentration should be kept below 0.5% to avoid solvent-induced cytotoxicity.

Workflow and Logic Diagrams
The following diagram illustrates the recommended workflow from compound receipt to

experimental use, emphasizing key storage and handling steps.
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Figure 1. Infigratinib-Boc Handling and Storage Workflow
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Caption: Workflow for handling and storage of Infigratinib-Boc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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